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Introduction
PF-04628935 is a potent kinase inhibitor and has been identified as a potential therapeutic

agent. This document provides detailed application notes and protocols for the development of

a cell-based assay to evaluate the efficacy and mechanism of action of PF-04628935, with a

focus on its inhibitory effects on Acetyl-CoA Carboxylase (ACC). ACC is a critical enzyme in the

fatty acid biosynthesis pathway, catalyzing the irreversible carboxylation of acetyl-CoA to

produce malonyl-CoA.[1][2] Inhibition of ACC is a key target for therapeutic intervention in

metabolic diseases and cancer.

These protocols describe the necessary steps for cell line selection, assay optimization, and

data analysis to characterize the cellular activity of PF-04628935.

Signaling Pathway
Acetyl-CoA Carboxylase (ACC) plays a crucial role in cellular metabolism. Its activity is

regulated by various upstream signals, and its product, malonyl-CoA, is a key building block for
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fatty acid synthesis and a regulator of fatty acid oxidation. The signaling pathway diagram

below illustrates the central role of ACC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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